Cas no 10431-98-8 (2-Ethyl-2-oxazoline)

• Product Name: 2-Ethyl-2-oxazoline
• CAS No: 10431-98-8
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD00005302
• CID: 48602
• PubChem ID: 24848326
• Update Time: 2025-04-18

2-Ethyl-2-oxazoline Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4,5-dihydrooxazole
• 2-Ethyloxazoline
• 2-Ethyl-2-oxazoline
• 2-ethyl-2-0xazoline
• 2-Ethyl-2-oxazolin
• 2-ethyl-4,5-dihydro-1,3-oxazole
• 2-ethyl-4,5-dihydro-oxazol
• 2-ethyl-4,5-dihydro-Oxazole
• 2-ETHYL-DELTA2-OXAZOLINE
• 2-Oxazoline,2-ethyl
• ETHOX
• 2-Oxazoline, 2-ethyl-
• 2-ETHYL-2-OXAZOLINE, 99+%
• Q26218964
• EINECS 233-912-4
• E78873
• ethyl oxazoline
• NS00015772
• W-110272
• NSC 136557
• NSC136557
• MFCD00005302
• FT-0612270
• 10431-98-8
• SY011237
• UNII-B8CD92T4P5
• AM84318
• Oxazole, 2-ethyl-4,5-dihydro-
• NSC-136557
• AKOS015912733
• Z-1053
• InChI=1/C5H9NO/c1-2-5-6-3-4-7-5/h2-4H2,1H
• 2-Ethyl-2-oxazoline, >=99%
• Oxazole,5-dihydro-
• E0373
• F0001-0097
• starbld0019600
• 2-Ethyl-4,5-dihydro-1,3-oxazole #
• B8CD92T4P5
• FT-0699359
• DTXSID9065075
• 25805-17-8
• A800954
• MW inverted exclamation markO 200,000
• DB-040532
• UNII-HNX7574GTX

• MDL： MFCD00005302
• Inchi： 1S/C5H9NO/c1-2-5-6-3-4-7-5/h2-4H2,1H3
• InChI Key： NYEZZYQZRQDLEH-UHFFFAOYSA-N
• SMILES： O1C(CC)=NCC1
• BRN： 105464

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 21.6

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.982 g/mL at 25 °C(lit.)
• Melting Point: −62 °C (lit.)
• Boiling Point: 128°C
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.437(lit.)
• PH: 10-12 (100g/l, H2O, 20℃)
• Water Partition Coefficient: MISCIBLE
• PSA: 21.59000
• LogP: 0.26070
• Sensitiveness: Air Sensitive
• Solubility: Soluble in water.

2-Ethyl-2-oxazoline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-20/21/22
• Safety Instruction： S16-S26-S28-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R10; R20/21/22
• Packing Group：III
• Safety Term：3
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines